Cas no 1071634-26-8 (2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride)

• Product Name: 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride
• CAS No: 1071634-26-8
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD23135758
• CID: 858462
• PubChem ID: 70700989
• Update Time: 2025-07-18

2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride
• AK100655
• ANW-70042
• CTK8C3396
• KB-220297

• MDL： MFCD23135758
• Inchi： 1S/C7H13NO2.ClH/c1-8-3-2-6(5-8)4-7(9)10;/h6H,2-5H2,1H3,(H,9,10);1H
• InChI Key： YOLSRRMDMDHMBP-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1CN(C)CC1)=O

Computed Properties

• Exact Mass: 179.07142
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 40.54

Additional information on 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride

2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride (CAS No. 1071634-26-8): An Overview

2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride (CAS No. 1071634-26-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylpyrrolidinylacetic acid hydrochloride, is a derivative of pyrrolidine, a five-membered heterocyclic amine. Its unique chemical structure and properties make it an attractive candidate for various therapeutic and research purposes.

The chemical formula of 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride is C8H15NO2·HCl, and it has a molecular weight of approximately 194.67 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water, making it suitable for various aqueous-based formulations. Its hydrochloride salt form enhances its stability and bioavailability, which are crucial factors in pharmaceutical applications.

In recent years, 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride has gained attention due to its potential as a building block in the synthesis of bioactive molecules. The pyrrolidine ring, a key structural feature of this compound, is known for its ability to form stable complexes with metal ions and its involvement in various biological processes. This makes it an ideal candidate for the development of new drugs targeting specific biological pathways.

One of the most promising areas of research involving 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride is its potential use in the treatment of neurological disorders. Studies have shown that compounds containing pyrrolidine rings can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control, making them potential targets for treating conditions such as depression, anxiety, and Parkinson's disease.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride as a precursor in the synthesis of novel dopamine receptor agonists. The researchers found that these agonists exhibited high selectivity and potency, demonstrating their potential as therapeutic agents for Parkinson's disease. The study also noted that the compounds showed improved pharmacokinetic properties compared to existing treatments, suggesting better absorption and longer-lasting effects.

Beyond neurological applications, 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride has shown promise in other therapeutic areas as well. For instance, it has been explored as a component in anti-inflammatory drugs due to its ability to inhibit pro-inflammatory cytokines. A study published in the European Journal of Pharmacology reported that derivatives of this compound effectively reduced inflammation in animal models, suggesting its potential for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride is also valuable in academic research settings. Its unique chemical properties make it an excellent tool for studying protein-protein interactions and enzyme kinetics. Researchers have used this compound to investigate the binding affinities of various enzymes and receptors, providing insights into the mechanisms underlying biological processes.

The synthesis of 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride involves several well-established chemical reactions. One common method involves the reaction of 3-methylpyrrolidine with acryloyl chloride followed by hydrolysis and subsequent conversion to the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Safety considerations are paramount when handling any chemical compound, including 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride. While this compound is not classified as hazardous or controlled under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to any vapors or dust.

In conclusion, 2-(1-Methylpyrrolidin-3-yl)acetic acid hydrochloride (CAS No. 1071634-26-8) is a multifunctional compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for developing new drugs targeting neurological disorders, inflammatory conditions, and other therapeutic areas. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.